Cas no 904434-11-3 (3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 904434-11-3
• MF: C₂₅H₂₀FNO₃
• MW: 401.42961025238
• CID: 5494020
• PubChem ID: 20864691
• Update Time: 2025-10-21

3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• F3168-1209
• 904434-11-3
• 3-(4-fluorobenzoyl)-1-[(4-methoxyphenyl)methyl]-6-methyl-1,4-dihydroquinolin-4-one
• 3-(4-fluorobenzoyl)-1-[(4-methoxyphenyl)methyl]-6-methylquinolin-4-one
• 3-(4-fluorobenzoyl)-1-(4-methoxybenzyl)-6-methylquinolin-4(1H)-one
• AKOS001831311
• 3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H20FNO3/c1-16-3-12-23-21(13-16)25(29)22(24(28)18-6-8-19(26)9-7-18)15-27(23)14-17-4-10-20(30-2)11-5-17/h3-13,15H,14H2,1-2H3
• InChI Key： KITQUZHFHHIAQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C(C2C=C(C)C=CC=2N(C=1)CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 401.14272166g/mol
• Monoisotopic Mass: 401.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-Fluorobenzoyl)-1-(4-Methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 904434-11-3)

The compound 3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 904434-11-3) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a dihydroquinolin-4-one core with fluorobenzoyl and methoxyphenyl substituents. This article delves into its properties, applications, and relevance in contemporary scientific discourse, addressing common queries such as "What is the role of fluorinated compounds in drug discovery?" and "How do methoxy groups influence molecular activity?"

From a structural perspective, the presence of a fluorine atom in the 4-fluorobenzoyl moiety enhances the compound's metabolic stability and binding affinity, a feature increasingly exploited in modern medicinal chemistry. The methoxyphenyl group, on the other hand, contributes to lipophilicity, impacting membrane permeability—a critical factor in drug design. Researchers frequently investigate derivatives of this scaffold for potential applications in targeting kinase inhibitors or G-protein-coupled receptors (GPCRs), aligning with trends in personalized medicine and precision therapeutics.

In the context of synthetic chemistry, CAS No. 904434-11-3 serves as a valuable intermediate for constructing more complex molecules. Its dihydroquinolin-4-one backbone is amenable to further functionalization, enabling the exploration of structure-activity relationships (SAR). Recent publications highlight its utility in developing anti-inflammatory and neuroprotective agents, resonating with growing public interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Searches such as "How to optimize quinoline derivatives for CNS penetration?" underscore the demand for innovative approaches in this domain.

Beyond pharmacology, this compound's physicochemical properties—such as solubility, melting point, and spectral characteristics—are meticulously documented to facilitate reproducibility in research. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for its characterization, addressing common laboratory questions like "What solvents are suitable for recrystallizing fluorinated quinolines?" Such details are vital for academic and industrial scientists alike.

Environmental and regulatory considerations also shape discussions around 904434-11-3. While not classified as hazardous, its handling adheres to standard laboratory safety protocols. The compound's stability under various pH conditions and thermal profiles is frequently studied, reflecting broader concerns about green chemistry and sustainable synthesis. Queries like "Are fluorinated compounds environmentally persistent?" highlight the intersection of chemistry and eco-conscious practices.

In summary, 3-(4-fluorobenzoyl)-1-(4-methoxyphenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted role in drug development, coupled with its relevance to trending scientific inquiries, ensures its continued prominence in research. As the field evolves, this compound will likely remain a cornerstone for innovations addressing unmet medical needs and advancing synthetic methodologies.